Cas no 2411291-44-4 (4-(3-Fluorosulfonyloxybenzoyl)morpholine)

• Product Name: 4-(3-Fluorosulfonyloxybenzoyl)morpholine
• CAS No: 2411291-44-4
• MF: C₁₁H₁₂FNO₅S
• MW: 289.28008556366
• CID: 5355500
• Update Time: 2025-05-20

4-(3-Fluorosulfonyloxybenzoyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluorosulfonyloxybenzoyl)morpholine
• 3-(morpholine-4-carbonyl)phenyl sulfurofluoridate
• Z3919190918

• Inchi： 1S/C11H12FNO5S/c12-19(15,16)18-10-3-1-2-9(8-10)11(14)13-4-6-17-7-5-13/h1-3,8H,4-7H2
• InChI Key： JNCSMWCJNHJQOP-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC=CC(=C1)C(N1CCOCC1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 415
• XLogP3: 1.1
• Topological Polar Surface Area: 81.3

Additional information on 4-(3-Fluorosulfonyloxybenzoyl)morpholine

Exploring the Potential of 4-(3-Fluorosulfonyloxybenzoyl)morpholine: A Comprehensive Overview

The compound with CAS No. 2411291-44-4, commonly referred to as 4-(3-Fluorosulfonyloxybenzoyl)morpholine, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of morpholine, a heterocyclic amine, and incorporates a fluorosulfonyl group, which introduces unique chemical properties. The integration of these functional groups makes this compound a promising candidate for various applications, particularly in drug discovery and materials science.

Recent studies have highlighted the potential of fluorosulfonyl-containing compounds in enhancing the bioavailability and stability of pharmaceutical agents. The presence of the fluorosulfonyl group in 4-(3-Fluorosulfonyloxybenzoyl)morpholine not only imparts electronic effects but also contributes to its solubility and permeability, making it an attractive scaffold for drug development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of enzyme inhibitors and receptor modulators.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations. For instance, its reactivity under different conditions has been extensively studied, revealing its potential as an intermediate in the synthesis of more complex structures. The morpholine ring, being a versatile building block, can be further functionalized to tailor its properties for specific applications. This flexibility has led to its use in constructing multi-functional molecules with enhanced pharmacokinetic profiles.

From a materials science perspective, 4-(3-Fluorosulfonyloxybenzoyl)morpholine has shown promise as a precursor for advanced polymers and coatings. Its ability to form stable bonds under thermal and chemical stress makes it a candidate for high-performance materials. Recent advancements in polymer chemistry have demonstrated how such compounds can be integrated into polymeric networks to improve mechanical strength and thermal stability.

In terms of biological activity, this compound has exhibited moderate inhibitory effects on certain enzymes associated with inflammatory pathways. While these findings are preliminary, they underscore the need for further investigation into its therapeutic potential. Collaborative efforts between chemists and biologists are currently underway to explore its efficacy in preclinical models.

The synthesis of 4-(3-Fluorosulfonyloxybenzoyl)morpholine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the fluorosulfonyl group requires precise control over reaction conditions to ensure optimal yields and purity. Researchers have reported several efficient routes for its preparation, which have been validated through rigorous characterization using techniques such as NMR spectroscopy and mass spectrometry.

As interest in fluorinated compounds continues to grow, particularly in the pharmaceutical industry, CAS No. 2411291-44-4 stands out as a key player in advancing our understanding of structure-function relationships. Its unique combination of morpholine and fluorosulfonyl functionalities positions it at the forefront of innovative research aimed at developing next-generation therapeutics and materials.

In conclusion, 4-(3-Fluorosulfonyloxybenzoyl)morpholine represents a fascinating intersection of chemistry and biology. With ongoing research uncovering new insights into its properties and applications, this compound is poised to make significant contributions to both academic and industrial advancements.